![molecular formula C9H8F2N4 B1464870 [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine CAS No. 1250319-68-6](/img/structure/B1464870.png)
[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
1-(2,4-Difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, also known as DFTA, is a compound that has been studied extensively in recent years due to its potential applications in scientific research. DFTA is a synthetic derivative of the triazole family of compounds, which are known for their ability to interact with a variety of biological targets. DFTA has been studied for its potential to act as a chemical tool in various research applications, as well as its biochemical and physiological effects on living systems.
Scientific Research Applications
[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine has been studied for its potential applications in a variety of scientific research fields. It has been used as a chemical tool to study the effects of various drugs on the body, as well as to investigate the mechanisms of action of various biological compounds. [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine has also been studied for its potential to act as a biomarker for disease diagnosis and prognosis. In addition, [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine has been studied for its potential to act as a fluorescent probe for imaging and monitoring of biological processes.
Mechanism of Action
Target of Action
“[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine” is a key intermediate in the synthesis of Dolutegravir , an antiretroviral medication used to treat HIV . The primary target of this compound is the HIV-1 integrase enzyme, which is crucial for the replication of the virus .
Mode of Action
The compound interacts with the HIV-1 integrase enzyme, inhibiting its function . This prevents the virus from integrating its genetic material into the host cell’s DNA, thereby stopping the replication of the virus .
Biochemical Pathways
The inhibition of the HIV-1 integrase enzyme disrupts the viral replication cycle. This prevents the production of new virus particles and reduces the viral load in the body .
Result of Action
The result of the action of “[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine” is the inhibition of HIV-1 integrase, leading to a decrease in viral replication . This can lead to a reduction in the viral load and an improvement in the immune response .
Action Environment
The action of “[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine” is influenced by various environmental factors. For instance, the compound should be stored under inert gas at 2–8 °C . It’s also sensitive to air . These factors can affect the stability and efficacy of the compound.
Advantages and Limitations for Lab Experiments
[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is cost-effective. In addition, [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine is relatively stable and has a long shelf life, making it ideal for long-term experiments. However, [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine is also limited in its use in lab experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Furthermore, [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine is toxic and should be handled with care.
Future Directions
The potential future directions of research involving [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine are numerous. One potential direction is to further investigate the biochemical and physiological effects of [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, as well as its potential applications in drug development and disease diagnosis and prognosis. Additionally, further research could be done on the mechanism of action of [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, as well as its potential to act as a fluorescent probe for imaging and monitoring of biological processes. Finally, further research could be conducted to investigate the potential of [1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine to act as a chemical tool in various scientific research applications.
properties
IUPAC Name |
[1-(2,4-difluorophenyl)triazol-4-yl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2N4/c10-6-1-2-9(8(11)3-6)15-5-7(4-12)13-14-15/h1-3,5H,4,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKADBICOMYBXJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)N2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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